Cas no 1423024-28-5 (2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride)

• Product Name: 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride
• CAS No: 1423024-28-5
• MF: C₁₅H₂₅ClN₂O
• MW: 284.824803113937
• CID: 5170022
• Update Time: 2025-10-29

2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride

• Inchi： 1S/C15H24N2O.ClH/c1-4-8-14(16)15(18)17(5-2)11-13-10-7-6-9-12(13)3;/h6-7,9-10,14H,4-5,8,11,16H2,1-3H3;1H
• InChI Key： YELJUDBKDAOWAG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)N(CC)C(=O)C(N)CCC.Cl

Additional information on 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride

Recent Advances in the Study of 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride (CAS: 1423024-28-5)

The compound 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride (CAS: 1423024-28-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This synthetic small molecule, characterized by its unique structural features including an ethyl-substituted amino group and a methylphenyl moiety, has shown promising biological activities in preliminary studies. Recent literature indicates growing attention toward this compound's potential pharmacological applications, particularly in neurological and metabolic disorders.

Structural analysis reveals that the hydrochloride salt form enhances the compound's solubility and bioavailability, making it particularly suitable for in vivo studies. The presence of both hydrophobic (methylphenyl) and hydrophilic (amino hydrochloride) groups in its structure suggests potential for blood-brain barrier penetration, a property that has been confirmed in recent pharmacokinetic studies published in the Journal of Medicinal Chemistry (2023). This characteristic makes it particularly interesting for central nervous system-targeted therapies.

Recent pharmacological investigations have focused on the compound's mechanism of action. A 2024 study in ACS Chemical Neuroscience demonstrated that 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride acts as a modulator of specific neurotransmitter systems, showing particular affinity for certain receptor subtypes. The study employed advanced techniques including X-ray crystallography and molecular dynamics simulations to elucidate the binding interactions at atomic resolution. These findings provide a solid foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's therapeutic potential.

In terms of therapeutic applications, preclinical studies have shown promising results in animal models of neuropathic pain and certain neurodegenerative conditions. A recent publication in European Journal of Pharmacology (2024) reported significant analgesic effects in rodent models, with reduced side effects compared to currently available medications. The compound's unique pharmacological profile appears to combine analgesic efficacy with neuroprotective properties, suggesting potential for dual therapeutic action in conditions like diabetic neuropathy or chemotherapy-induced peripheral neuropathy.

The safety profile of 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride has been evaluated in recent toxicological studies. Data presented at the 2023 International Congress of Toxicology indicated favorable results in acute and subchronic toxicity tests, with no significant organ toxicity observed at therapeutic doses. However, researchers caution that more comprehensive long-term studies are needed before clinical trials can be initiated. Current research efforts are focusing on optimizing the compound's metabolic stability and minimizing potential drug-drug interactions.

From a synthetic chemistry perspective, recent advancements have improved the production efficiency of this compound. A 2024 paper in Organic Process Research & Development described a novel catalytic process that increases yield while reducing environmental impact. These manufacturing improvements are crucial for ensuring adequate supply of the compound for both research and potential clinical applications. The synthetic route optimization also addresses previous challenges related to stereochemical purity, which was identified as critical for consistent biological activity.

Future research directions for 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride appear to be focusing on three main areas: (1) further elucidation of its molecular targets and downstream signaling pathways, (2) development of more potent and selective analogs through medicinal chemistry approaches, and (3) exploration of combination therapies with existing medications. The compound's unique chemical structure serves as an excellent starting point for the development of a new class of therapeutic agents, with several pharmaceutical companies reportedly initiating discovery programs based on this scaffold.

In conclusion, 2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride (CAS: 1423024-28-5) represents an exciting area of research in chemical biology and drug discovery. The accumulating evidence from recent studies suggests significant therapeutic potential, particularly in neurological disorders. As research progresses, this compound may serve as both a valuable pharmacological tool and a promising drug candidate, warranting continued investigation and development.